Cas no 868977-03-1 (2,2-dimethyl-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}propanamide)

• Product name: 2,2-dimethyl-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}propanamide
• CAS No: 868977-03-1
• MF: C₁₄H₂₂N₄O₃S₂
• MW: 358.479480266571
• CID: 5947696
• PubChem ID: 18561324

2,2-dimethyl-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}propanamide
• Propanamide, 2,2-dimethyl-N-[5-[[2-oxo-2-[[(tetrahydro-2-furanyl)methyl]amino]ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• N-(5-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)pivalamide
• SR-01000016505-1
• 2,2-dimethyl-N-[5-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide
• AKOS024613516
• F1838-3681
• 868977-03-1
• SR-01000016505
• 2,2-dimethyl-N-{5-[({[(oxolan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}propanamide

• Inchi： 1S/C14H22N4O3S2/c1-14(2,3)11(20)16-12-17-18-13(23-12)22-8-10(19)15-7-9-5-4-6-21-9/h9H,4-8H2,1-3H3,(H,15,19)(H,16,17,20)
• InChI Key： VCFKWCNHNAAHMX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)NCC2CCCO2)S1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 358.11333292g/mol
• Monoisotopic Mass: 358.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 9.21±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2,2-dimethyl-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}propanamide

Comprehensive Analysis of 2,2-dimethyl-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}propanamide (CAS No. 868977-03-1)

The compound 2,2-dimethyl-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}propanamide (CAS No. 868977-03-1) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a 1,3,4-thiadiazole core and a tetrahydrofuran (oxolan) derivative, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like 2,2-dimethyl-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}propanamide has surged due to their versatility in medicinal chemistry. This compound’s unique sulfanyl and carbamoyl functional groups contribute to its reactivity, enabling it to serve as a building block for more complex molecules. Its CAS No. 868977-03-1 is frequently searched in academic databases, reflecting its growing importance in synthetic organic chemistry.

One of the key trends in modern chemistry is the development of sustainable synthesis methods for complex molecules. 2,2-dimethyl-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}propanamide has been studied in the context of green chemistry, with researchers aiming to reduce hazardous byproducts during its production. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic highly relevant to today’s environmentally conscious audience.

The compound’s potential applications extend to drug delivery systems and bioconjugation, where its thiadiazole moiety can enhance stability and bioavailability. Recent studies have investigated its interactions with biological membranes, a hot topic in pharmacology. Given the rising interest in personalized medicine, understanding how such compounds behave in vivo is critical for future therapeutic innovations.

From a commercial perspective, CAS No. 868977-03-1 is often referenced in patents related to small-molecule therapeutics. Its structural complexity allows for intellectual property protection, making it valuable for pharmaceutical companies. Additionally, its relevance to cancer research and neurodegenerative diseases has sparked discussions in scientific forums, further driving its visibility in search engines.

In summary, 2,2-dimethyl-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}propanamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications, combined with the industry’s focus on sustainable synthesis and targeted drug design, ensure its continued relevance in scientific research. As exploration of its properties expands, this compound is poised to play a pivotal role in advancing both academic and industrial innovations.